Cas no 59004-81-8 (5-isothiocyanatopentanoic acid)

5-Isothiocyanatopentanoic acid is a bifunctional compound featuring both an isothiocyanate (–N=C=S) and a carboxylic acid (–COOH) group, making it a versatile reagent for bioconjugation and crosslinking applications. The isothiocyanate group reacts selectively with primary amines under mild conditions, enabling stable thiourea bond formation, while the carboxylic acid allows further derivatization or coupling via amide bonds. This compound is particularly useful in protein labeling, peptide modification, and polymer synthesis, offering controlled reactivity and compatibility with aqueous and organic solvents. Its intermediate chain length (C5 spacer) provides flexibility, reducing steric hindrance in conjugation reactions. Suitable for research in biochemistry and materials science.

5-isothiocyanatopentanoic acid structure

59004-81-8 structure

Product Name:5-isothiocyanatopentanoic acid

CAS No:59004-81-8

MF:C₆H₉NO₂S

MW:159.206160306931

CID:340210

PubChem ID:44294619

Update Time:2025-06-06

5-isothiocyanatopentanoic acid Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid, 5-isothiocyanato-
- 5-isothiocyanatopentanoic acid
- EN300-1067068
- DTXSID50658191
- CHEMBL50223
- SCHEMBL3109402
- 5-Isothiocyanatovaleriansaure
- 59004-81-8
- 5-ISOTHIOCYANATOPENTANOICACID
- 5-Isothiocyanato-pentanoic acid
- Inchi： 1S/C6H9NO2S/c8-6(9)3-1-2-4-7-5-10/h1-4H2,(H,8,9)
- InChI Key： WWLWLQMIFGULGR-UHFFFAOYSA-N
- SMILES： S=C=NCCCCC(=O)O

Computed Properties

Exact Mass: 159.03547
Monoisotopic Mass: 159.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 81.8Å²

Experimental Properties

PSA: 49.66

5-isothiocyanatopentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1067068-0.05g	5-isothiocyanatopentanoic acid	59004-81-8	95%	0.05g	$245.0	2023-10-28
Enamine	EN300-1067068-0.1g	5-isothiocyanatopentanoic acid	59004-81-8	95%	0.1g	$366.0	2023-10-28
Enamine	EN300-1067068-0.25g	5-isothiocyanatopentanoic acid	59004-81-8	95%	0.25g	$524.0	2023-10-28
Enamine	EN300-1067068-0.5g	5-isothiocyanatopentanoic acid	59004-81-8	95%	0.5g	$824.0	2023-10-28
Enamine	EN300-1067068-1.0g	5-isothiocyanatopentanoic acid	59004-81-8	95%	1.0g	$1057.0	2023-07-10
Enamine	EN300-1067068-2.5g	5-isothiocyanatopentanoic acid	59004-81-8	95%	2.5g	$2071.0	2023-10-28
Enamine	EN300-1067068-5.0g	5-isothiocyanatopentanoic acid	59004-81-8	95%	5.0g	$3065.0	2023-07-10
Enamine	EN300-1067068-10.0g	5-isothiocyanatopentanoic acid	59004-81-8	95%	10.0g	$4545.0	2023-07-10
Aaron	AR01DU06-50mg	Pentanoic acid, 5-isothiocyanato-	59004-81-8	95%	50mg	$362.00	2025-02-09
Aaron	AR01DU06-100mg	Pentanoic acid, 5-isothiocyanato-	59004-81-8	95%	100mg	$529.00	2025-02-09